Cas no 2172264-21-8 ({1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol)

• Product Name: {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol
• CAS No: 2172264-21-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6141474
• PubChem ID: 165590219
• Update Time: 2025-11-03

{1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol
• EN300-1591333
• {1-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-yl}methanol
• 2172264-21-8

• Inchi： 1S/C13H16N2O/c1-10(2)11-3-5-12(6-4-11)15-13(9-16)7-8-14-15/h3-8,10,16H,9H2,1-2H3
• InChI Key： YUHVRIPRVDKNAX-UHFFFAOYSA-N
• SMILES： OCC1=CC=NN1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol

Comprehensive Overview of {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol (CAS No. 2172264-21-8)

The compound {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol (CAS No. 2172264-21-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a pyrazole core linked to a propan-2-ylphenyl group and a methanol functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and functional materials.

One of the key reasons for the growing interest in {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol is its role in the development of novel kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazole moiety in this compound is known to interact with kinase active sites, making it a valuable scaffold for designing targeted therapies. Recent studies have explored its derivatives for their efficacy in modulating specific kinase pathways.

Another area of application for CAS No. 2172264-21-8 is in the field of agrochemicals. The compound's structural features, such as the propan-2-ylphenyl group, contribute to its lipophilicity, which is essential for penetrating plant cell membranes. This property has led to investigations into its use as a precursor for herbicides and fungicides. With the increasing demand for sustainable agricultural solutions, researchers are focusing on optimizing the synthesis of such compounds to enhance their environmental compatibility.

In addition to its biomedical and agrochemical applications, {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol is also being explored in material science. The methanol functional group allows for further chemical modifications, enabling the creation of polymers with tailored properties. For instance, it can be used to synthesize monomers for conductive polymers or coatings with enhanced durability. This versatility aligns with the current trend of developing smart materials for electronics and renewable energy technologies.

The synthesis of CAS No. 2172264-21-8 typically involves multi-step organic reactions, including condensation and reduction processes. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods and solvent-free reactions. These efforts are driven by the need to reduce waste and energy consumption, which are critical considerations in modern chemical manufacturing.

From a commercial perspective, the demand for {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol is expected to rise due to its broad applicability. Suppliers and manufacturers are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical industries. Quality control and regulatory compliance are also paramount, ensuring that the compound meets the stringent standards required for its intended uses.

In summary, {1-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}methanol (CAS No. 2172264-21-8) is a promising compound with diverse applications across multiple industries. Its unique structural features and functional groups make it a valuable building block for innovation in drug development, agriculture, and advanced materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.